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Compound of Interest

Compound Name: (2-Hydroxyethyl)iminodiacetic acid

Cat. No.: B1293583

An In-depth Technical Guide to the Safety and Handling of (2-Hydroxyethyl)iminodiacetic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (2-
Hydroxyethyl)iminodiacetic acid (HEIDA), a compound commonly used in chemical
synthesis and research. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Hazard Identification and Classification

(2-Hydroxyethyl)iminodiacetic acid is classified as a hazardous substance. The following
tables summarize its GHS classification and associated hazard statements.

Table 1: GHS Classification
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Classification Category Hazard Statement Code
Skin Irritation 2 H315
Eye Irritation 2A H319

Specific target organ toxicity —
single exposure (Respiratory 3 H335
system)

Table 2: Hazard Statements and Precautionary Measures
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Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261 Avoid breathing dust.[1]

P264 Wash skin thoroughly after handling.[1]

p271 Use only outdoors or in a well-ventilated area.[1]

280 Wear protective gloves/ eye protection/ face
protection.[1]

P302 + P352 IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340 + P312

IF INHALED: Remove person to fresh air and
keep comfortable for breathing. Call a POISON
CENTER/ doctor if you feel unwell.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

If skin irritation occurs: Get medical advice/

P332 + P313 _

attention.

If eye irritation persists: Get medical advice/
P337 + P313 ]

attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403 + P233 _

tightly closed.
P405 Store locked up.[1]

Dispose of contents/ container to an approved
P501

waste disposal plant.
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Toxicological and Physical Data

The toxicological properties of this material have not been fully investigated.[2] However,
available data is presented below.

Table 3: Toxicological Data

Test Species Route Value Reference

LD50 Mouse Intraperitoneal 100 mg/kg [3]

Table 4: Physical and Chemical Properties

Property Value Reference
Appearance White powder [3]

Melting Point 178 °C (352 °F)

Decomposition Temperature 352.4 °F [3]
Molecular Weight 177.16 g/mol [4]

Storage Temperature 2-8°C [5]

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to the following protocols is mandatory when working with (2-
Hydroxyethyl)iminodiacetic acid.

General Handling Protocol

e Ventilation: Always handle this substance in a well-ventilated area, preferably within a
chemical fume hood.[2][3]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]
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o Skin Protection: Wear protective gloves and a lab coat.[1][2] Inspect gloves prior to use.

o Respiratory Protection: If dust is generated, use an approved dust respirator (e.g., N95).[3]

[6]

o Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the
laboratory.[3]

e Dust Control: Minimize dust generation and accumulation.[2] Use dry clean-up procedures
and avoid sweeping that generates dust.[3]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as strong acids and oxidizing agents.[2][3]

First Aid Measures

In case of exposure, follow these steps immediately:

e Eye Contact:

[e]

Immediately flush eyes with plenty of fresh, running water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2]

[e]

Ensure complete irrigation of the eye by keeping eyelids apart.[3]

o

If contact lenses are present, remove them if it is easy to do so. Continue rinsing.

[¢]

Seek immediate medical attention from an ophthalmologist.

e Skin Contact:

o Immediately remove all contaminated clothing, including footwear.[3]

o Flush skin and hair with running water and soap, if available, for at least 15 minutes.[2][3]

o Seek medical attention if irritation develops or persists.[3]

e |nhalation:
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[e]

Remove the individual from the contaminated area to fresh air immediately.[2]

(¢]

Lay the person down and keep them warm and rested.[3]

[¢]

If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[2]

[¢]

Seek immediate medical attention.[2]

e Ingestion:

o If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of
water.[2]

o Do NOT induce vomiting.[2]
o Never give anything by mouth to an unconscious person.[2]

o Seek immediate medical attention.[2]

Accidental Release Measures

e Minor Spills:

o Clean up all spills immediately.[3]

o Avoid breathing dust and contact with skin and eyes.[3]

o Wear appropriate PPE.[3]

o Use dry clean-up procedures. Sweep up, shovel up, or vacuum the material.[3]

o Place the spilled material in a clean, dry, sealable, and labeled container for disposal.[3]
e Major Spills:

o Alert personnel in the area and notify emergency responders.[3]

o Control personal contact by wearing appropriate protective clothing.[3]
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[e]

Prevent spillage from entering drains or water courses.[3]

For dry spills, use dry clean-up procedures and avoid generating dust.[3]

o

For wet spills, vacuum or shovel up the material and place it in labeled containers for

[¢]

disposal.[3]

Wash the area down with large amounts of water and prevent runoff into drains.[3]

[¢]

Fire-Fighting Measures

o Extinguishing Media: Use foam, dry chemical powder, carbon dioxide, or water spray.[2][3]

e Hazards from Combustion: Combustion may produce carbon monoxide, carbon dioxide, and
nitrogen oxides.[3] The material is a combustible solid that burns but does not easily
propagate flame.[3] Dust clouds may form an explosive mixture with air.[3]

» Firefighter Protection: Wear a self-contained breathing apparatus and full protective gear.[2]

Visual Safety Guides

The following diagrams illustrate key safety workflows and hazard relationships for working with
(2-Hydroxyethyl)iminodiacetic acid.

(2-Hydroxyethyl)iminodiacetic Acid

HEIDA

GHS Hazard Classifications

H315: Causes skin irritation H319: Causes serious eye irritation

Click to download full resolution via product page
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Caption: GHS Hazard Classification for HEIDA.
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Caption: General Laboratory Safety Workflow.
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Caption: First Aid Decision Tree for HEIDA Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(2-Hydroxyethyl)iminodiacetic acid safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293583#2-hydroxyethyl-iminodiacetic-acid-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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